![molecular formula C19H20N4O3 B2415048 (6-methoxy-1H-indol-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone CAS No. 2034579-67-2](/img/structure/B2415048.png)
(6-methoxy-1H-indol-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone
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Overview
Description
“(6-methoxy-1H-indol-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone” is a complex organic compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions . For instance, in the synthesis of some hydroxamic acids, the precipitates were filtered, dried, and re-crystallized in methanol to give the target compounds .Scientific Research Applications
- Researchers have investigated indole derivatives for their antiviral potential. For instance:
Antiviral Activity
Anticancer Properties
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . Pyrazine compounds also have shown various biological activities .
Mode of Action
The mode of action of indole and pyrazine derivatives can vary widely depending on the specific compound and its targets. Generally, these compounds interact with their targets, often proteins or enzymes, to modulate their activity .
Biochemical Pathways
Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Pyrazine compounds have shown biological activities, including antibacterial, antifungal, anticancer, and herbicidal activities .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of indole and pyrazine derivatives can vary widely depending on the specific compound. These properties can significantly impact the bioavailability of the compound .
Result of Action
The molecular and cellular effects of indole and pyrazine derivatives depend on their specific targets and mode of action. For example, some indole derivatives have shown inhibitory activity against certain viruses .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of indole and pyrazine derivatives .
properties
IUPAC Name |
(6-methoxy-1H-indol-2-yl)-(3-pyrazin-2-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3/c1-25-14-5-4-13-9-17(22-16(13)10-14)19(24)23-8-2-3-15(12-23)26-18-11-20-6-7-21-18/h4-7,9-11,15,22H,2-3,8,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFXLSJGHSHGRSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CCCC(C3)OC4=NC=CN=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-methoxy-1H-indol-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone |
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